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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the effective use of the ContraCon™

90°C moist heat decontamination cycle, a feature of Thermo Scientific™ Heracell™ CO2

incubators, for routine cell culture maintenance. Adherence to these guidelines will aid in

preventing microbial contamination, ensuring the integrity of cell cultures, and maintaining

experimental reproducibility.

Introduction
Maintaining aseptic conditions is paramount in cell culture to prevent contamination by

bacteria, fungi, and mycoplasma. The Thermo Scientific™ ContraCon™ decontamination

cycle is an automated, on-demand solution that eradicates these contaminants from the

incubator's interior surfaces. This process utilizes moist heat at 90°C to achieve a high level of

sterilization, providing a reliable method for routine incubator cleaning and decontamination,

thus safeguarding valuable cell cultures.[1][2]

Principle of ContraCon Decontamination
The ContraCon cycle employs a combination of elevated temperature and high humidity to

effectively eliminate microbial contaminants. The 90°C moist heat penetrates and denatures

the cellular proteins of bacteria, fungi, and spores, leading to their inactivation.[1][2] This

method offers a significant advantage over dry heat, as the moisture facilitates heat transfer

and is more effective at lower temperatures. The automated nature of the cycle ensures a
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standardized and thorough decontamination of the entire chamber, including hard-to-reach

areas.[1]

Quantitative Data Summary
The effectiveness of the ContraCon decontamination cycle has been validated against

common and resilient microbial contaminants. The following table summarizes the key

quantitative parameters and performance data.

Parameter Value Source

Decontamination Temperature 90°C [1][2]

Cycle Duration
Approximately 9 to 25 hours

(model dependent)
[3]

Required Water Volume
300 - 350 mL of distilled or

deionized water
[2]

Log Reduction of Aspergillus

niger
> 5.2

Log Reduction of Bacillus

subtilis spores
> 5.2

Experimental Protocols
Materials

Thermo Scientific™ Heracell™ CO2 incubator equipped with the ContraCon™

decontamination cycle

Distilled or deionized water

Appropriate personal protective equipment (PPE)

70% ethanol or other suitable laboratory disinfectant

Lint-free sterile wipes
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Recommended Frequency for Routine Maintenance
The frequency of performing the ContraCon decontamination cycle depends on the

laboratory's workflow and the sensitivity of the cultured cells. A general recommendation is to

run the cycle every 4 to 6 weeks as part of a comprehensive routine maintenance schedule.

However, it should be performed more frequently if:

Contamination is suspected or has been detected in the incubator.

A new, sensitive, or long-term cell culture project is being initiated.

The incubator has been serviced or moved.

Step-by-Step Protocol for ContraCon Decontamination
Preparation:

Schedule the Decontamination: Plan the decontamination for a time that will minimize

disruption to laboratory work, such as overnight or over a weekend, as the cycle can take

several hours to complete.

Remove all Cultures and Materials: Carefully transfer all cell cultures, media, and other

materials to a separate, clean, and validated incubator.

Remove Interior Components: Take out all removable interior components, including shelves,

shelf supports, and the water pan (if applicable).

Manual Cleaning of Components: Thoroughly clean the removed components with a

laboratory-grade disinfectant followed by rinsing with sterile distilled or deionized water.

Alternatively, these components can be autoclaved if they are autoclavable.

Manual Cleaning of the Incubator Interior: Wipe down the interior surfaces of the incubator

chamber with 70% ethanol or another appropriate disinfectant using lint-free sterile wipes.

Pay special attention to corners and gaskets.

Reassemble the Interior: Place the cleaned and dried interior components back into the

incubator.
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Initiating the ContraCon Cycle:

Add Water: Pour 350 mL of sterile distilled or deionized water directly into the designated

water reservoir at the bottom of the incubator chamber.

Close the Doors: Securely close both the inner glass door and the outer door of the

incubator.

Activate the ContraCon Cycle: On the incubator's control panel, navigate to the

decontamination cycle option, often labeled "ContraCon" or a similar symbol. Press the start

button to initiate the cycle. An indicator light or message will confirm that the cycle has

begun.

Do Not Open the Incubator: Once the cycle has started, the incubator door will lock and

should not be opened until the cycle is complete. The incubator will heat to 90°C, hold the

temperature with high humidity for a prolonged period, and then cool down.

Post-Decontamination:

Cycle Completion: The incubator's display will indicate when the decontamination cycle is

finished and the chamber has cooled to a safe temperature.

Prepare for Re-introduction of Cultures: Wipe down the interior of the chamber with a sterile

lint-free cloth to remove any residual condensation.

Refill Humidity Pan (if applicable): If your cell culture requires humidification, fill the water

pan with fresh sterile distilled or deionized water.

Equilibrate the Incubator: Allow the incubator's temperature and CO2 levels to stabilize to the

desired setpoints for your cell cultures. This may take several hours.

Re-introduce Cultures: Once the incubator environment has stabilized, you can safely return

your cell cultures to the decontaminated incubator.

Visualizations
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ContraCon Decontamination Workflow
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Caption: Workflow for ContraCon Decontamination.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1167394?utm_src=pdf-body-img
https://www.benchchem.com/product/b1167394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Role of ContraCon in Contamination Prevention

Routine Cell Culture Practices
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Caption: ContraCon's Role in Contamination Control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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